Cas no 864927-20-8 (ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 864927-20-8
• MF: C₂₀H₁₈ClN₃O₃S
• MW: 415.893222332001
• CID: 6336221
• PubChem ID: 6181021
• Update Time: 2025-06-14

ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• (E)-ethyl 2-(3-(2-chlorophenyl)acrylamido)-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
• ethyl 2-[(2E)-3-(2-chlorophenyl)prop-2-enamido]-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• AKOS025312608
• SCHEMBL13166042
• 864927-20-8
• SR-01000011281
• SR-01000011281-1
• F1298-0412
• ethyl 2-[[(E)-3-(2-chlorophenyl)prop-2-enoyl]amino]-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate

• Inchi： 1S/C20H18ClN3O3S/c1-2-27-20(26)24-10-9-14-15(11-22)19(28-17(14)12-24)23-18(25)8-7-13-5-3-4-6-16(13)21/h3-8H,2,9-10,12H2,1H3,(H,23,25)/b8-7+
• InChI Key： AIMXNJJYUMLFKA-BQYQJAHWSA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(NC1=C(C#N)C2=C(CN(C(=O)OCC)CC2)S1)=O

Computed Properties

• Exact Mass: 415.0757403g/mol
• Monoisotopic Mass: 415.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 111Ų

Additional information on ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Comprehensive Overview of Ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864927-20-8)

The compound ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864927-20-8) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a thieno[2,3-c]pyridine core, a cyano group, and an ethyl carboxylate moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and enzyme targeting.

In recent years, the demand for novel heterocyclic compounds like ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate has surged due to their versatility in medicinal chemistry. The 2-chlorophenyl and prop-2-enamido groups contribute to its unique electronic properties, which are critical for interactions with biological targets. This compound is often discussed in forums and scientific literature alongside keywords such as "kinase inhibitors," "small molecule therapeutics," and "structure-activity relationship (SAR) studies," reflecting its relevance in modern drug design.

One of the most frequently searched questions about this compound revolves around its synthetic routes and scalability. Organic chemists are particularly interested in optimizing its production, given the challenges posed by its multi-step synthesis and the need for high purity. The thieno[2,3-c]pyridine scaffold, in particular, is a hotspot for innovation, as it appears in several FDA-approved drugs. This has led to a growing body of research on green chemistry approaches and catalytic methods to synthesize derivatives of CAS No. 864927-20-8 more efficiently.

Another area of interest is the compound's potential bioavailability and metabolic stability. Given its cyano and ester functionalities, researchers are investigating its pharmacokinetic properties, including absorption, distribution, and excretion. These studies are often linked to broader discussions about prodrug strategies and drug delivery systems, which are trending topics in pharmaceutical sciences. The compound's lipophilicity and hydrogen-bonding capacity also make it a candidate for computational modeling and in silico screening.

From an industrial perspective, ethyl 2-(2E)-3-(2-chlorophenyl)prop-2-enamido-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is often compared to other thienopyridine derivatives due to its structural similarities to commercially successful molecules. This has sparked debates about intellectual property and patent landscapes, especially in regions with robust generic drug markets. Companies are actively exploring its applications in combination therapies and personalized medicine, aligning with the global shift toward precision healthcare.

In summary, CAS No. 864927-20-8 represents a fascinating intersection of chemistry, biology, and technology. Its multi-functional design and therapeutic potential ensure its place in ongoing research, while its synthetic challenges inspire innovation in organic chemistry. As the scientific community continues to unravel its properties, this compound is likely to remain a key player in the development of next-generation pharmaceuticals and agrochemicals.